Cas no 1189493-13-7 (2-Amino-4,6-dichloro-S-triazine)

2-Amino-4,6-dichloro-S-triazine structure
1189493-13-7 structure
Product Name:2-Amino-4,6-dichloro-S-triazine
CAS No:1189493-13-7
MF:C3H2Cl2N4
MW:164.980777263641
CID:5734797
PubChem ID:13615
Update Time:2023-11-02

2-Amino-4,6-dichloro-S-triazine Chemical and Physical Properties

Names and Identifiers

    • 4,6-dichloro-2-amino-s-triazine
    • NSC-267458
    • DS-11600
    • 2-Amino-4,6-dichloro-1,3,5-triazine
    • p-Hydroxy Diazepam-13CD3
    • s-Triazine,2-amino-4,6-dichloro-
    • 933-20-0
    • 2,6-DICHLORO-4-AMINO-S-TRIAZINE
    • FT-0600528
    • NSC71988
    • s-Triazine, 2-amino-4,6-dichloro-
    • T5S5IYO89G
    • 1,5-Triazin-2-amine, 4,6-dichloro-
    • 2-Amino-4,6-dichloro-1,3,5-triazine, >=96%
    • 1189493-13-7
    • BRN 0124266
    • dichloro-1,3,5-triazin-2-amine
    • 2-Amino-4,6-dichloro-s-triazin
    • MFCD00078331
    • AKOS005145931
    • J-514114
    • NSC 267458
    • 1,3,5-Triazin-2-amine, 4,6-dichloro-
    • 4,6-dichloro-[1,3,5]triazin-2-ylamine
    • UNII-T5S5IYO89G
    • STK505600
    • 4,6-DICHLORO-S-TRIAZIN-2-AMINE
    • 2,4-dichloro-6-amino-s-triazine
    • NSC-71988
    • NSC267458
    • 4,6-dichloro-1,3,5-triazin-2-amine
    • 2-amino-4,6-dichloro-[1,3,5]triazine
    • 4,6-Dichloro-1,3,5-trazin-2-amine
    • 4,6-Dichloro-1,3,5-triazin-2-ylamine #
    • 2-AMINO-4,6-DICHLORO-S-TRIAZINE
    • AI3-51037
    • BCP00519
    • C3H2Cl2N4
    • AM20120343
    • Q27289706
    • 4,6-dichloro-1,2,3-triazin-2(1H)-amine
    • DTXSID40239372
    • 5-26-08-00011 (Beilstein Handbook Reference)
    • AMINODICHLORO-S-TRIAZINE
    • BB 0241900
    • s-Triazine,6-dichloro-
    • NSC 71988
    • SCHEMBL79810
    • S-DICHLOROAMINOTRIAZINE
    • 2-Amino-4,6-dichlorotriazine
    • 2,4-Dichloro-6-amino-1,3,5-triazine
    • SY015988
    • SB40030
    • CS-W008081
    • 6-Amino-2,4-dichloro-[1,3,5]triazine
    • EN300-247097
    • 2-Amino-4,6-dichloro-S-triazine
    • Inchi: 1S/C3H2Cl2N4/c4-1-7-2(5)9-3(6)8-1/h(H2,6,7,8,9)
    • InChI Key: MCLXKFUCPVGZEN-UHFFFAOYSA-N
    • SMILES: ClC1N=C(N=C(N)N=1)Cl

Computed Properties

  • Exact Mass: 163.9656515g/mol
  • Monoisotopic Mass: 163.9656515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 89.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.7Ų
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